Cas no 2639463-92-4 (methyl 4-aminopyrrolo2,1-f1,2,4triazine-7-carboxylate)

• Product Name: methyl 4-aminopyrrolo2,1-f1,2,4triazine-7-carboxylate
• CAS No: 2639463-92-4
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• MDL: MFCD33549830
• CID: 5361814
• PubChem ID: 155970832
• Update Time: 2025-11-02

methyl 4-aminopyrrolo2,1-f1,2,4triazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid, 4-amino-, methyl ester
• methyl 4-aminopyrrolo2,1-f1,2,4triazine-7-carboxylate

• MDL： MFCD33549830
• Inchi： 1S/C8H8N4O2/c1-14-8(13)6-3-2-5-7(9)10-4-11-12(5)6/h2-4H,1H3,(H2,9,10,11)
• InChI Key： WOYVPTWZXJPKRC-UHFFFAOYSA-N
• SMILES： N12C(C(OC)=O)=CC=C1C(N)=NC=N2

Additional information on methyl 4-aminopyrrolo2,1-f1,2,4triazine-7-carboxylate

Comprehensive Overview of Methyl 4-Aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylate (CAS No. 2639463-92-4)

Methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylate (CAS No. 2639463-92-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrrolotriazine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. Researchers are particularly interested in its carboxylate and amino functional groups, which make it a promising intermediate for synthesizing bioactive molecules.

In recent years, the demand for methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylate has surged, driven by its potential role in developing kinase inhibitors and anticancer agents. A growing body of literature highlights its utility in modulating enzymatic activity, particularly in targeting protein kinases involved in cell signaling pathways. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The compound’s pyrrolotriazine core also exhibits notable stability, making it suitable for further derivatization.

From a synthetic chemistry perspective, CAS No. 2639463-92-4 is often explored for its structure-activity relationship (SAR) potential. Its methyl ester moiety allows for facile hydrolysis or transesterification, enabling the introduction of diverse pharmacophores. This flexibility is critical in medicinal chemistry, where slight modifications can significantly alter a compound’s bioavailability or binding affinity. Additionally, its fused ring system contributes to enhanced π-stacking interactions, a desirable feature in designing small-molecule therapeutics.

The compound’s relevance extends to computational chemistry and AI-driven drug design. With the rise of machine learning in molecular modeling, researchers frequently use methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylate as a scaffold for virtual screening. Its balanced lipophilicity and hydrogen-bonding capacity make it a candidate for fragment-based drug discovery. These applications resonate with the increasing focus on accelerated drug development and cost-effective research methodologies.

Another area of interest is the compound’s potential in agrochemical innovation. Pyrrolotriazine derivatives have shown promise as herbicides and pesticides, owing to their ability to interfere with plant or pest metabolic pathways. The 4-amino group in 2639463-92-4 could serve as a key pharmacophore for designing next-generation crop protection agents, addressing global challenges like food security and sustainable agriculture.

Quality control and analytical characterization of methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carboxylate are equally critical. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. These methods align with industry standards for pharmaceutical intermediates, where even minor impurities can impact downstream applications.

In summary, CAS No. 2639463-92-4 represents a multifaceted compound with broad applicability across life sciences and material engineering. Its structural features, combined with emerging technologies like AI-assisted synthesis and green chemistry, position it as a valuable asset in modern research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.